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For Researchers, Scientists, and Drug Development Professionals

Introduction

Echinophyllin C is a diterpenoid natural product identified as a secondary metabolite from soft
corals.[1] With a molecular formula of C20H20NOs3, this compound has garnered interest within
the scientific community for its potential bioactive properties, particularly its antimicrobial
activity.[1][2] This technical guide provides a consolidated overview of the available information
on Echinophyllin C, focusing on its chemical identity and reported biological activities.
However, it is important to note that the primary scientific literature detailing the initial discovery,
isolation, and comprehensive characterization of Echinophyllin C remains elusive despite
extensive searches. The information presented herein is compiled from commercial supplier
data and the broader context of diterpenoid research from marine invertebrates.

Chemical and Physical Properties

A summary of the known chemical and physical properties of Echinophyllin C is presented in
Table 1. The structure, as provided by chemical suppliers, reveals a complex fused ring system
characteristic of diterpenoids, incorporating a nitrogen-containing moiety.

Table 1: Chemical and Physical Properties of Echinophyllin C
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Property Value Source
CAS Number 310433-44-4 [1]
Molecular Formula C20H29NOs3 [1][2]
Molecular Weight 331.45 g/mol [2]

(4aR,5S,6R,8aR)-5-[2-(2,5-
Dihydro-2-oxo-1H-pyrrol-3-

Systematic Name ylethyl]-3,4,4a,5,6,7,8,8a- Commercial Suppliers
octahydro-5,6,8a-trimethyl-1-

naphthalenecarboxylic acid

Class Diterpenoid [2]

Source Soft Coral [1]

Presumed Biological Activity

Echinophyllin C is reported to exhibit antimicrobial properties.[1] While specific quantitative
data from peer-reviewed studies are not currently available, supplier information suggests that
its mode of action may involve the disruption of cellular membranes and the inhibition of
essential enzymatic pathways in microbial cells.[1] This proposed mechanism is consistent with
the activities of other antimicrobial terpenoids isolated from marine organisms.

Experimental Protocols: A General Framework

Due to the absence of the primary discovery and isolation publication for Echinophyllin C,
specific, validated experimental protocols cannot be provided. However, a generalized
workflow for the isolation and characterization of diterpenoids from soft corals can be outlined.
This serves as a hypothetical framework for researchers interested in investigating similar
compounds.

General Isolation and Purification Workflow

The isolation of diterpenoids from soft corals typically involves a multi-step process aimed at
separating the compound of interest from a complex mixture of other metabolites.
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Figure 1. A generalized workflow for the isolation and characterization of diterpenoids from soft

corals.
1. Sample Collection and Preparation:
e Soft coral specimens are collected from their marine habitat.

e The collected biomass is typically frozen, freeze-dried (lyophilized), and then ground to a fine
powder to increase the surface area for extraction.

2. Extraction:

e The dried, powdered coral material is extracted with a suitable organic solvent or solvent
mixture, such as a dichloromethane/methanol (CH2Cl2/MeOH) solution, to isolate a wide
range of secondary metabolites.

3. Fractionation:

e The crude extract is subjected to solvent-solvent partitioning to separate compounds based
on their polarity.

e The resulting fractions are then typically subjected to column chromatography, often using
silica gel as the stationary phase, with a gradient of solvents of increasing polarity to further
separate the components.

4. Purification:
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e Fractions containing the compound of interest are further purified using High-Performance
Liquid Chromatography (HPLC), which offers higher resolution separation to yield the pure

compound.
5. Structure Elucidation:

e The structure of the isolated pure compound is determined using a combination of
spectroscopic techniques:

o Nuclear Magnetic Resonance (NMR) Spectroscopy: *H NMR, 3C NMR, and various 2D
NMR experiments (e.g., COSY, HSQC, HMBC) are used to determine the carbon-
hydrogen framework and the connectivity of the molecule.

o Mass Spectrometry (MS): High-resolution mass spectrometry (e.g., HR-ESI-MS) is used to

determine the exact molecular formula.

Potential Signaling Pathways and Mode of Action

Based on the limited information available, a hypothetical mode of action for the antimicrobial
activity of Echinophyllin C can be proposed. This is a generalized representation and requires

experimental validation.
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Figure 2. A proposed mechanism of antimicrobial action for Echinophyllin C.

Future Research Directions

The lack of primary literature on Echinophyllin C highlights a significant gap in the knowledge
of this potentially valuable natural product. Future research should focus on:

» Rediscovery and Definitive Source Identification: Isolating Echinophyllin C from a confirmed
species of soft coral to establish its natural source unequivocally.

o Complete Spectroscopic Characterization: Publishing a comprehensive dataset of its NMR
and other spectroscopic data to confirm its structure.

» Detailed Biological Evaluation: Conducting thorough studies to determine its antimicrobial
spectrum, potency (e.g., Minimum Inhibitory Concentration - MIC), and mechanism of action
against a range of pathogens.

 Investigation of Signaling Pathways: Elucidating the specific cellular and molecular targets of
Echinophyllin C to understand its effects on microbial signaling pathways.

» Total Synthesis: Developing a synthetic route to Echinophyllin C to enable the production of
larger quantities for further biological studies and potential therapeutic development.

Conclusion

Echinophyllin C represents an intriguing diterpenoid from a marine source with potential as an
antimicrobial agent. While its existence is confirmed through commercial availability, the
absence of a foundational scientific publication limits a deeper understanding of its discovery,
isolation, and biological activity. The information presented in this guide serves as a starting
point for researchers and drug development professionals, highlighting the need for further
investigation to unlock the full potential of this enigmatic natural product. The general
methodologies and proposed mechanisms of action provide a framework for future studies that
could ultimately lead to the development of new therapeutic agents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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